Cas no 1270504-08-9 (1-amino-1-(2-fluorophenyl)propan-2-one)

• Product Name: 1-amino-1-(2-fluorophenyl)propan-2-one
• CAS No: 1270504-08-9
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• MDL: MFCD18661738
• CID: 5242814
• PubChem ID: 55292415
• Update Time: 2025-07-25

1-amino-1-(2-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Fluoroisocathinone
• 1-amino-1-(2-fluorophenyl)propan-2-one
• 1-AMINO-1-(2-FLUOROPHENYL)ACETONE
• G41452WN2H
• 2-Propanone, 1-amino-1-(2-fluorophenyl)-
• N15536
• Q27278706

• MDL： MFCD18661738
• Inchi： 1S/C9H10FNO/c1-6(12)9(11)7-4-2-3-5-8(7)10/h2-5,9H,11H2,1H3
• InChI Key： BYBGMLBKCQTBSF-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C(C)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1

Additional information on 1-amino-1-(2-fluorophenyl)propan-2-one

Introduction to 1-amino-1-(2-fluorophenyl)propan-2-one (CAS No. 1270504-08-9)

1-amino-1-(2-fluorophenyl)propan-2-one, with the chemical formula C₉H₁₀FN, is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both an amino group and a fluorine-substituted phenyl ring imparts distinct electronic and steric properties, which are leveraged in drug design to optimize bioactivity and pharmacokinetic profiles.

The CAS No. 1270504-08-9 uniquely identifies this compound in scientific literature and regulatory databases, ensuring precise referencing in research papers, patents, and industrial applications. As a fluorinated derivative, 1-amino-1-(2-fluorophenyl)propan-2-one represents a critical building block in synthetic organic chemistry, particularly in the construction of more complex molecules designed to interact with biological targets. The fluorine atom, being highly electronegative, influences the electronic distribution within the molecule, which can enhance binding affinity and metabolic stability—key factors in drug development.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate receptor interactions and improve drug-like properties. The fluorophenyl moiety in 1-amino-1-(2-fluorophenyl)propan-2-one has been explored in various contexts, including its potential role as an intermediate in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic compounds. The amino group, positioned strategically within the molecule, allows for further functionalization through reductive amination, diazotization, or coupling reactions, enabling the creation of diverse derivatives with tailored biological activities.

One of the most compelling aspects of 1-amino-1-(2-fluorophenyl)propan-2-one is its versatility as a precursor in medicinal chemistry. Researchers have utilized this compound to develop novel scaffolds that exhibit inhibitory effects against enzymes implicated in diseases such as cancer and inflammation. For instance, studies have demonstrated its utility in generating analogs with potent activity against tyrosine kinases, which are central to signal transduction pathways involved in cell proliferation and survival. The fluorine substitution on the phenyl ring has been shown to enhance binding interactions by improving hydrophobicity and reducing metabolic susceptibility.

The synthesis of 1-amino-1-(2-fluorophenyl)propan-2-one typically involves multi-step organic transformations, often starting from commercially available fluorinated aromatic precursors. Advanced synthetic methodologies, such as cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig couplings), have been employed to introduce the desired substituents with high regioselectivity and yield. These synthetic strategies align with modern pharmaceutical manufacturing standards, emphasizing efficiency and scalability.

Recent advances in computational chemistry have further enhanced the understanding of how structural modifications influence the biological behavior of 1-amino-1-(2-fluorophenyl)propan-2-one derivatives. Molecular docking studies combined with quantum mechanical calculations have provided insights into how the fluorophenyl group interacts with target proteins at an atomic level. This computational approach has accelerated the design process by allowing virtual screening of thousands of potential analogs before experimental synthesis.

The pharmacological potential of this compound has also been explored in preclinical models. Initial studies suggest that derivatives based on this scaffold exhibit promising activities in modulating inflammatory pathways and inhibiting aberrant cell growth. The combination of amino-propanone core with fluoroaromatic functionality creates a molecular entity that is both structurally unique and biologically relevant. Further investigation into its mechanism of action could uncover new therapeutic opportunities.

In conclusion,1-amino-1-(2-fluorophenyl)propan-2-one (CAS No. 1270504-08-9) stands out as a versatile intermediate with significant implications for drug discovery. Its structural features—particularly the interplay between the amino group, fluorophenyl ring, and propanone backbone—make it an attractive candidate for developing next-generation therapeutics. As research continues to uncover new synthetic routes and pharmacological applications,this compound will likely remain at the forefront of medicinal chemistry innovation.